Cas no 1965764-77-5 (Benzenamine, 4-(2,4-Dimethyl-1-Piperazinyl)-3-(Trifluoromethyl)-)

• Product Name: Benzenamine, 4-(2,4-Dimethyl-1-Piperazinyl)-3-(Trifluoromethyl)-
• CAS No: 1965764-77-5
• MDL: MFCD32174122
• CID: 4710050
• Update Time: 2025-10-22

Benzenamine, 4-(2,4-Dimethyl-1-Piperazinyl)-3-(Trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(2,4-Dimethyl-1-Piperazinyl)-3-(Trifluoromethyl)-

• MDL： MFCD32174122

Additional information on Benzenamine, 4-(2,4-Dimethyl-1-Piperazinyl)-3-(Trifluoromethyl)-

Recent Advances in the Study of Benzenamine, 4-(2,4-Dimethyl-1-Piperazinyl)-3-(Trifluoromethyl)- (CAS: 1965764-77-5)

Benzenamine, 4-(2,4-Dimethyl-1-Piperazinyl)-3-(Trifluoromethyl)- (CAS: 1965764-77-5) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethyl and piperazinyl substituents, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential clinical applications.

One of the key areas of research has been the compound's role as a potential kinase inhibitor. Kinases are critical targets in the treatment of cancers and inflammatory diseases, and the structural features of Benzenamine, 4-(2,4-Dimethyl-1-Piperazinyl)-3-(Trifluoromethyl)- suggest a high affinity for specific kinase domains. Preliminary in vitro studies have demonstrated its efficacy in inhibiting aberrant kinase activity in certain cancer cell lines, with IC50 values in the nanomolar range. These findings are supported by molecular docking simulations, which highlight the compound's ability to form stable interactions with the ATP-binding sites of target kinases.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's potential in central nervous system (CNS) disorders. The presence of the piperazinyl moiety, a common feature in many CNS-active drugs, suggests possible applications in neuropharmacology. Studies have indicated that this compound may modulate neurotransmitter receptors, particularly those involved in dopaminergic and serotonergic pathways. However, further in vivo studies are required to validate these findings and assess the compound's blood-brain barrier permeability and safety profile.

The synthetic chemistry of Benzenamine, 4-(2,4-Dimethyl-1-Piperazinyl)-3-(Trifluoromethyl)- has also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, with particular attention to the stereoselective introduction of the piperazinyl group. These advancements are crucial for scaling up production for preclinical and clinical studies. Additionally, researchers have investigated the compound's stability under various physiological conditions, providing valuable data for formulation development.

Despite these promising developments, challenges remain in the clinical translation of this compound. Pharmacokinetic studies have revealed moderate bioavailability and rapid metabolism, necessitating the development of prodrug strategies or formulation optimizations. Furthermore, the exact mechanism of action and potential off-target effects require thorough investigation to ensure therapeutic specificity and minimize adverse effects.

In conclusion, Benzenamine, 4-(2,4-Dimethyl-1-Piperazinyl)-3-(Trifluoromethyl)- (CAS: 1965764-77-5) represents a promising scaffold for drug development across multiple therapeutic areas. Its unique chemical structure and preliminary biological activities warrant continued investigation. Future research directions should focus on optimizing its pharmacological properties, elucidating its mechanism of action, and advancing it through the drug development pipeline. The compound's potential in both oncology and CNS disorders makes it a particularly interesting candidate for multidisciplinary research efforts.